molecular formula C8H7N3O2 B1330754 5-Amino-1,4-dihydroquinoxaline-2,3-dione CAS No. 76097-87-5

5-Amino-1,4-dihydroquinoxaline-2,3-dione

Cat. No. B1330754
CAS RN: 76097-87-5
M. Wt: 177.16 g/mol
InChI Key: HRWASPYQGRASFT-UHFFFAOYSA-N
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Description

5-Amino-1,4-dihydroquinoxaline-2,3-dione is a heterocyclic compound. It has a molecular formula of C8H7N3O2 and a molecular weight of 177.16 .


Molecular Structure Analysis

The molecular structure of 5-Amino-1,4-dihydroquinoxaline-2,3-dione consists of a quinoxaline core, which is a type of heterocyclic compound. The compound has an amino group attached to the 5-position and two carbonyl groups at the 2 and 3 positions .


Chemical Reactions Analysis

While specific chemical reactions involving 5-Amino-1,4-dihydroquinoxaline-2,3-dione are not available, it’s known that quinoxaline derivatives can exhibit various chemical reactions .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 177.16 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

D-Amino Acid Oxidase (DAAO) Inhibition

5-Amino-1,4-dihydroquinoxaline-2,3-dione derivatives have been studied for their potential as DAAO inhibitors . DAAO is an enzyme that degrades D-amino acids, which are important modulators of synaptic neurotransmission. Inhibitors of DAAO can increase the levels of D-serine, an endogenous co-agonist of the NMDA receptor, which plays a crucial role in synaptic plasticity, learning, and memory . These inhibitors have shown promise in the treatment of disorders such as schizophrenia and neuropathic pain .

Neuroprotective Activity

Quinoxaline-2,3-dione derivatives, including 5-Amino-1,4-dihydroquinoxaline-2,3-dione, have been reported to exhibit neuroprotective activity . They have been effective in models of neurodegenerative diseases and have shown potential in protecting against demyelination in conditions like multiple sclerosis . The neuroprotective role is attributed to their antagonistic effects on specific glutamate receptors involved in excitotoxicity .

Analgesic Effects

Research has indicated that quinoxaline-2,3-dione derivatives can have analgesic effects . They have been used in experimental models to alleviate different types of pain, including tonic pain, neuropathic pain, and bone cancer pain. The mechanism is likely related to the inhibition of spinal hydrogen peroxide, which is involved in the pathophysiology of pain .

Chemical Synthesis and Drug Design

Finally, 5-Amino-1,4-dihydroquinoxaline-2,3-dione is valuable in chemical synthesis and drug design . Its structure serves as a scaffold for the development of various pharmacophores and can be modified to enhance its biological activity or to create compounds with new therapeutic properties .

properties

IUPAC Name

5-amino-1,4-dihydroquinoxaline-2,3-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O2/c9-4-2-1-3-5-6(4)11-8(13)7(12)10-5/h1-3H,9H2,(H,10,12)(H,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRWASPYQGRASFT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C2C(=C1)NC(=O)C(=O)N2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10344982
Record name 5-amino-1,4-dihydroquinoxaline-2,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10344982
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-1,4-dihydroquinoxaline-2,3-dione

CAS RN

76097-87-5
Record name 5-amino-1,4-dihydroquinoxaline-2,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10344982
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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